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Compound of Interest

Compound Name: C 1303

CAS No.: 128113-19-9

Cat. No.: B1217264

Get Quote

Product Identifier: Fluorescein Diacetate (FDA) Likely Catalog Number Reference: C 1303 (as

indicated by user query, likely a product-specific identifier corresponding to FDA, such as

Thermo Fisher Scientific's F1303) CAS Number: 596-09-8

This guide provides essential safety protocols and operational procedures for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

Fluorescein Diacetate (FDA). Due to the potential hazards associated with this chemical,

adherence to these guidelines is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when handling Fluorescein Diacetate. The required PPE is detailed below.
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Protection Type Required Equipment
Specifications and
Recommendations

Eye and Face Chemical Safety Goggles

Must form a tight seal around

the eyes to protect against

splashes.

Full-face Shield

Recommended when there is

a significant risk of splashing

or aerosolization.[1]

Hand Chemical-resistant Gloves

Nitrile gloves are a suitable

option.[1][2] Always inspect

gloves for signs of degradation

or puncture before use.

Body Laboratory Coat Must be worn at all times.

Impervious Apron

Recommended for procedures

with a higher risk of splashes

or spills.[1]

Full-length Pants & Closed-toe

Shoes
Mandatory laboratory attire.[1]

Respiratory
NIOSH/MSHA-approved

Respirator

Required if working with the

compound as a powder or if

there is a risk of aerosolization.

[1] Work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood.

Operational Plan: From Preparation to Disposal
Follow these step-by-step procedures for the safe handling and disposal of Fluorescein

Diacetate.

1. Preparation and Handling:
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Engineering Controls: All work with Fluorescein Diacetate should be performed in a well-

ventilated area.[3] The use of a chemical fume hood is strongly recommended, especially

when handling the solid form or preparing solutions.

Avoiding Exposure: Avoid direct contact with the skin, eyes, and clothing.[4] Do not ingest or

inhale the substance.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.[3]

Solution Preparation: When preparing solutions, slowly add the solvent to the solid to

prevent splashing. If using a volatile solvent, ensure adequate ventilation.

Storage: Keep containers tightly sealed when not in use.[3][4] Store in a cool, dry, and well-

ventilated place, protected from light.[5]

2. Disposal Plan:

Waste Collection: All waste materials contaminated with Fluorescein Diacetate, including

used gloves, disposable labware, and excess solutions, must be collected in a designated

and properly labeled hazardous waste container.

Disposal Regulations: Dispose of all chemical waste in accordance with local, state, and

federal regulations.[5] Do not dispose of down the drain unless explicitly permitted by your

institution's environmental health and safety office.

Decontamination: Decontaminate all work surfaces that have come into contact with the

chemical using an appropriate cleaning agent.

Emergency Procedures
First Aid Measures:

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.

Seek immediate medical attention.[3]

Spill Response Workflow:

In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Spill Occurs
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End

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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